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Compound of Interest

Compound Name: 1-Decanol

Cat. No.: B1663958 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals encountering issues

during the purification of 1-decanol from reaction mixtures.

Physical and Chemical Properties of 1-Decanol
A summary of key quantitative data for 1-decanol is presented below for easy reference during

the purification process.

Property Value Units

Molecular Formula C₁₀H₂₂O

Molecular Weight 158.28 g/mol

Boiling Point 231 °C (at 760 mmHg)[1][2]

~110 °C (at 10 mmHg)[1]

Melting Point 6.4 - 7 °C[3]

Density 0.829 g/cm³ (at 25 °C)[1]

Solubility in Water 37 mg/L (at 25 °C)

Appearance
Colorless to light yellow

viscous liquid
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Purification Workflow
The following diagram illustrates a general workflow for the purification of 1-decanol from a

crude reaction mixture. The specific path taken will depend on the nature of the impurities and

the desired final purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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